Cas no 826-13-1 (2-Cyclohepten-1-ol,1-acetate)

• Product name: 2-Cyclohepten-1-ol,1-acetate
• CAS No: 826-13-1
• MF: C₉H₁₃O₂-
• MW: 153.19832
• CID: 707115
• PubChem ID: 17895305

2-Cyclohepten-1-ol,1-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohepten-1-ol,1-acetate
• 2-(cyclohepten-1-yl)acetate
• 2-Cyclohepten-1-ylacetate
• 2-Cyclohepten-1-ol,1-acetat
• 826-13-1
• DTXSID40591508
• (Cyclohept-1-en-1-yl)acetate

• Inchi： InChI=1S/C9H14O2/c10-9(11)7-8-5-3-1-2-4-6-8/h5H,1-4,6-7H2,(H,10,11)/p-1
• InChI Key： CTDNKAVGZOIRMI-UHFFFAOYSA-M
• SMILES： C1CCC=C(CC1)CC(=O)[O-]

Computed Properties

• Exact Mass: 153.091554653g/mol
• Monoisotopic Mass: 153.091554653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.1Ų